![molecular formula C11H14Cl2N2S B6271226 [(pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine dihydrochloride CAS No. 2639450-92-1](/img/no-structure.png)
[(pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine dihydrochloride
Description
This compound is a derivative of pyridine and thiophene, both of which are aromatic heterocyclic compounds . Pyridine derivatives are known for their wide range of pharmacological activities, including antimicrobial, antiviral, antitumor, and antifibrotic properties . Similarly, thiophene derivatives have been used in the design of various bioactive compounds .
Future Directions
The future directions for research on this compound could involve further exploration of its potential biological activities, given the known activities of similar pyridine and thiophen derivatives . Additionally, more detailed studies on its synthesis, molecular structure, and chemical reactions could also be beneficial.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[(pyridin-2-yl)methyl][(thiophen-3-yl)methyl]amine dihydrochloride' involves the reaction of pyridine-2-carbaldehyde with thiophene-3-carbaldehyde to form the corresponding imine, which is then reduced with sodium borohydride to yield the amine product. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Pyridine-2-carbaldehyde", "Thiophene-3-carbaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: React pyridine-2-carbaldehyde with thiophene-3-carbaldehyde in the presence of a suitable catalyst to form the corresponding imine.", "Step 2: Reduce the imine product with sodium borohydride in a suitable solvent to yield the amine product.", "Step 3: React the amine product with hydrochloric acid to form the dihydrochloride salt." ] } | |
CAS RN |
2639450-92-1 |
Molecular Formula |
C11H14Cl2N2S |
Molecular Weight |
277.2 |
Purity |
91 |
Origin of Product |
United States |
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